3-Chlorocyclohexene Chemical and Physical Properties

Names and Identifiers

- 3-Chlorocyclohexene
- 1,2,3,4-TETRAHYDROCHLOROBENZENE
- 1-chloro-2-cyclohexene
- 2-cyclohexenyl chloride
- 3-chloro-1-cyclohexene
- 3-chlorocyclohex-1-ene
- cyclohex-2-en-1-yl chloride
- cyclohex-2-enyl chloride
- cyclohexenyl chloride
- DTXSID60947285
- BRN 1852114
- EN300-805137
- FT-0615483
- 3-chloro-cyclohexene
- AKOS028108394
- 3-Chlorocyclohexene-1
- SCHEMBL717817
- Cyclohexene, 3-chloro-
- SY054691
- 4-05-00-00230 (Beilstein Handbook Reference)
- A903127
- BS-23101
- T70633
- MFCD00013776
- 3-Cyclohexenyl chloride
- 2441-97-6
- DB-046444
- 679-664-4
- MDL： MFCD00013776
- Inchi： 1S/C6H9Cl/c7-6-4-2-1-3-5-6/h2,4,6H,1,3,5H2
- InChI Key： LNGQLHZIYFQUIR-UHFFFAOYSA-N
- SMILES： ClC1C=CCCC1

Computed Properties

Exact Mass: 116.03900
Monoisotopic Mass: 116.039
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 76.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.3
Topological Polar Surface Area: 0A^2

Experimental Properties

Color/Form: Not determined
Density: 0,99 g/cm3
Boiling Point: 146°C(lit.)
Flash Point: 27.4°C
Refractive Index: 1.4880-1.4920
PSA: 0.00000
LogP: 2.33390
Solubility: Not determined

3-Chlorocyclohexene Security Information

Symbol:
Prompt：warning
Hazard Statement： H226
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Hazardous Material transportation number：UN 1993
Hazard Category Code： 10-36/37/38
Safety Instruction： 26-36/37/39
RTECS：GW4605000
PackingGroup：III
Storage Condition：0-10°C
Risk Phrases：R10; R36/37/38

3-Chlorocyclohexene Customs Data

HS CODE：2903890090
Customs Data：

China Customs Code:
2903890090

Overview:

2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

3-Chlorocyclohexene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	XU594-1ml	3-Chlorocyclohexene	2441-97-6	95.0%(GC)	1ml	￥1056.0	2022-06-10
TRC	C384255-50mg	3-Chlorocyclohexene	2441-97-6		50mg	$ 59.00	2023-09-08
TRC	C384255-100mg	3-Chlorocyclohexene	2441-97-6		100mg	$ 81.00	2023-09-08
TRC	C384255-500mg	3-Chlorocyclohexene	2441-97-6		500mg	$ 253.00	2023-09-08
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	C1563-5ML	3-Chlorocyclohexene	2441-97-6	>95.0%(GC)	5ml	¥2500.00	2024-04-17
eNovation Chemicals LLC	D116249-5g	3-Chlorocyclohexene	2441-97-6	95%	5g	$605	2024-07-20
Chemenu	CM343807-250mg	3-Chlorocyclohexene	2441-97-6	95%+	250mg	$115	2024-07-28
Chemenu	CM343807-1g	3-Chlorocyclohexene	2441-97-6	95%+	1g	$243	2024-07-28
Chemenu	CM343807-5g	3-Chlorocyclohexene	2441-97-6	95%+	5g	$729	2024-07-28
abcr	AB139526-5 ml	3-Chlorocyclohexene, 95%; .	2441-97-6	95%	5 ml	€339.10	2024-04-18

3-Chlorocyclohexene Production Method

Production Method 1

1713-33-3

2441-97-6

822-86-6

Reaction Conditions

1.1 Reagents: Trichloroisocyanuric acid , Triphenylphosphine Solvents: Acetonitrile ; 5 - 10 min, neutralized, reflux

Reference

Trihaloisocyanuric Acid/Triphenylphosphine: An Efficient System for Regioselective Conversion of Epoxides into Vicinal Halohydrins and Vicinal Dihalides under Mild Conditions

de Andrade, Vitor S. C.; et al, Synthesis, 2016, 48(9), 1381-1388

Production Method 2

2441-97-6

822-86-6

Reaction Conditions

1.1 Reagents: (OC-6-21)-Tetrachloro[methylenebis(1,3-dihydro-3-tetradecyl-1H-imidazol-1-yl-2(3… Catalysts: Tetrabutylammonium chloride Solvents: Chloroform-d ; 2 h, 25 °C

Reference

Bis-N-heterocyclic carbene palladium(IV) tetrachloride complexes: synthesis, reactivity, and mechanisms of direct chlorinations and oxidations of organic substrates

McCall, A. Scott; et al, Journal of the American Chemical Society, 2011, 133(6), 1832-1848

Production Method 3

2441-97-6

822-86-6

Reaction Conditions

1.1 Reagents: Palladium(1+), trichloro[methylenebis(3-tetradecyl-1H-imidazol-1-yl-2(3H)-yliden… Solvents: Chloroform-d ; 25 °C

Reference

Pyridine-Assisted Chlorinations and Oxidations by Palladium(IV)

McCall, A. Scott; et al, Organometallics, 2012, 31(9), 3527-3538

Production Method 4

2441-97-6

822-86-6

Reaction Conditions

1.1 Reagents: Tetrabutylammonium chloride , (OC-6-23)-(Nitrato-κO)oxo[5,10,15,20-tetrakis(2,3,4,5,6-pentafluorophenyl)-21H,2… Solvents: Dichloromethane ; 2 min, -80 °C; -80 °C → rt

Reference

Oxidation of Chloride and Subsequent Chlorination of Organic Compounds by Oxoiron(IV) Porphyrin π-Cation Radicals

Cong, Zhiqi; et al, Angewandte Chemie, 2011, 50(42), 9935-9939

3-Chlorocyclohexene Raw materials

1-Methyl-1,2-epoxycyclohexane

3-Chlorocyclohexene Preparation Products

3-Chlorocyclohexene Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:2441-97-6)3-Chlorocyclohexene

Order Number:A903127

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:13

Price ($):336.0

Email:sales@amadischem.com

Product Official Link

3-Chlorocyclohexene Related Literature

1. 722. The reactivity of the α-methylenic carbon atom of cyclohexene in peroxide-catalysed radical reactions

Shalom Israelashvili,Joseph Shabatay J. Chem. Soc. 1951 3261
2. Highly selective halogenation of unactivated C(sp3)–H with NaX under co-catalysis of visible light and Ag@AgX

Shouxin Liu,Qi Zhang,Xia Tian,Shiming Fan,Jing Huang,Andrew Whiting Green Chem. 2018 20 4729
3. Cu-catalyzed asymmetric addition of sp2-hybridized zirconium nucleophiles to racemic allyl bromides

Mireia Sidera,Stephen P. Fletcher Chem. Commun. 2015 51 5044
4. An efficient protocol for the preparation of aldehydes/ketones and imines by an inorganic-ligand supported iron catalyst

Yongyan Zhai,Mengqi Zhang,Haibin Fang,Shi Ru,Han Yu,Wenshu Zhao,Yongge Wei Org. Chem. Front. 2018 5 3454
5. Kinetics of the thermal decompositions of 4-chlorocyclohexene and 3-chlorocyclohexene

J. L. Holmes,M. Dakubu J. Chem. Soc. Perkin Trans. 2 1972 2110

Cas no 2441-97-6 (3-Chlorocyclohexene)

3-Chlorocyclohexene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Chlorocyclohexene Security Information

3-Chlorocyclohexene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Chlorocyclohexene Pricemore >>

3-Chlorocyclohexene Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

3-Chlorocyclohexene Raw materials

3-Chlorocyclohexene Preparation Products

3-Chlorocyclohexene Suppliers

3-Chlorocyclohexene Related Literature

Related Categories

2441-97-6 (3-Chlorocyclohexene) Related Products